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Compound of Interest

Compound Name: Benzhydryl-hydrazine
CAS No.: 61765-84-2
Cat. No.: B1265863
Get Quote
. J

Executive Summary & Compound Profile

Benzhydryl-hydrazine (also known as (diphenylmethyl)hydrazine) is a critical intermediate in
the synthesis of antihistamines (e.g., piperazine derivatives like cetirizine precursors) and
nitrogen-rich heterocycles. Accurate spectral characterization is essential due to its tendency to
oxidize or degrade into benzophenone derivatives.

This guide provides a comprehensive spectral atlas for Benzhydryl-hydrazine, focusing on the
free base and its hydrochloride salt, ensuring researchers can validate identity and purity with

high confidence.

Compound Identification
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Property Detail

IUPAC Name (Diphenylmethyl)hydrazine

Common Name Benzhydrylhydrazine

CAS Number 983-44-8 (Free base) / 96329-22-5 (HCI salt)
Molecular Formula Ci3HiaN2

Molecular Weight 198.27 g/mol

Structure Ph2CH-NH-NH:2

Appearance White to off-white crystalline solid

Synthesis & Sample Preparation Context

To understand the spectral impurities often seen, one must recognize the synthesis pathway.
The most common route involves the nucleophilic substitution of benzhydryl halides with
hydrazine hydrate.

Synthesis Workflow (Context for Impurities)

e Precursor: Benzhydryl chloride (or bromide).
e Reagent: Hydrazine hydrate (excess to prevent bis-alkylation).
o Common Impurities:

o N,N'-dibenzhydrylhydrazine (Bis-alkylated byproduct).

o Benzophenone hydrazone (Oxidation product).

o Benzhydrol (Hydrolysis of precursor).
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Figure 1: Synthesis pathway highlighting the origin of potential spectral impurities.

Mass Spectrometry (MS) Data

Mass spectrometry provides the primary confirmation of the molecular skeleton. The
fragmentation pattern is dominated by the stability of the benzhydryl cation.

Experimental Parameters (EI-MS)

« lonization Mode: Electron Impact (El), 70 eV.
e Inlet Temperature: 200°C.

e Source Temperature: 230°C.

Fragmentation Analysis

The molecule (MW 198) typically exhibits a weak molecular ion peak due to the labile C-N
bond. The base peak is almost invariably the benzhydryl cation (

167).
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Figure 2: EI-MS Fragmentation pathway. The stability of the benzhydryl cation makes m/z 167
the diagnostic peak.

Infrared Spectroscopy (IR)[2][3][4]
IR is crucial for confirming the hydrazine functionality (

) and distinguishing it from the starting material (benzhydryl chloride, no NH) or oxidation
products (benzophenone, C=0 stretch).

Key Absorption Bands (KBr Pellet or ATR)
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Methine C-H ( Weak, often obscured
2980 - 2850

)

by aromatic stretches.

1600, 1495, 1450

Aromatic Ring
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"fingerprint" for mono-

Breathing substituted benzene
rings.
1180 - 1050 C-N Stretch Medium intensity.
] Strong bands
Mono-substituted o )
740, 700 indicating 5 adjacent

Benzene _
aromatic protons.

Diagnostic Check:
e Absence of 1660-1690

: Confirms no benzophenone (C=0) contamination.

e Presence of 3300+ region: Confirms hydrazine moiety.

Nuclear Magnetic Resonance (NMR)[5][6][7][8]

NMR is the definitive tool for purity and structural assignment. Data is presented for the free
base in
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Note on Salt Form: In DMSO-d6 (HCI salt), the exchangeable protons often split or shift

downfield (8-10 ppm) due to hydrogen bonding and slower exchange. The methine peak may

shift slightly to ~5.5 ppm.

C NMR Data (100 MHz, )
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Shift (
Type Assignment
» Ppm)
1425 Quaternary (C) Ipso-carbons of phenyl rings.
128.6 Methine (CH) Meta-carbons.
127.5 Methine (CH) Ortho-carbons.
127.1 Methine (CH) Para-carbons.
69.8 Methine (CH)

(Benzhydryl carbon).

Self-Validation Protocol:
e The

C spectrum must show exactly 5 distinct signals due to the symmetry of the two phenyl rings
(1 aliphatic, 4 aromatic). Appearance of extra aromatic peaks indicates asymmetry or
impurities.

Experimental Protocols
Protocol A: NMR Sample Preparation

e Solvent Selection: Use

(Chloroform-d) for the free base. Use
for the hydrochloride salt.

o Concentration: Dissolve 10-15 mg of sample in 0.6 mL of solvent.

« Filtration: If the solution is cloudy (common with salts in chloroform), filter through a cotton
plug into the NMR tube to improve resolution.

e Acquisition: Standard proton parameters (16 scans, 1s relaxation delay).

Protocol B: Purity Assessment via HPLC-UV
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For quantitative purity beyond spectral ID:

e Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse, 4.6 x 150 mm, 5um).
o Mobile Phase: A: Water (0.1% Formic Acid), B: Acetonitrile.

o Gradient: 10% B to 90% B over 15 min.

e Detection: UV at 254 nm (Strong absorption by benzhydryl group).

» Retention: Benzhydryl-hydrazine elutes earlier than benzophenone or bis-
benzhydrylhydrazine due to the polar hydrazine tail.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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